(2S)-1-(fluorosulfonyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-fluorosulfonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C5H8FNO4S/c6-12(10,11)7-3-1-2-4(7)5(8)9/h4H,1-3H2,(H,8,9)/t4-/m0/s1
• InChI Key: GWLBYEJSGOULOD-BYPYZUCNSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)F)C(=O)O
• Isomeric SMILES: C1C[C@H](N(C1)S(=O)(=O)F)C(=O)O
• Molecular Formula: C5H8FNO4S
• Molecular Weight: 197.19 g/mol

Description

Pyrrolidine-2-carboxylic acid, also known as proline, is an amino acid that is a part of many proteins. It has a unique structure that influences protein folding. It is a white crystalline powder.

Synthesis Analysis

The synthesis of pyrrolidine derivatives is a well-studied field. Generally, these compounds can be synthesized from amino acids like proline through various chemical reactions.

Molecular Structure Analysis

Pyrrolidine-2-carboxylic acid has a five-membered ring structure with a carboxylic acid group. The presence of the carboxylic acid group makes it an acid.

Chemical Reactions Analysis

As an amino acid, pyrrolidine-2-carboxylic acid can participate in peptide bond formation to form proteins. It can also undergo various chemical reactions typical for carboxylic acids and amines.

Physical And Chemical Properties Analysis

Pyrrolidine-2-carboxylic acid is a solid at room temperature. It is soluble in water due to the presence of polar carboxylic acid and amine groups.

Scientific Research Applications

Polymer Chemistry and Nanomaterials

• Poly(pyrrole-2-carboxylic acid) (PCPy) Synthesis : Researchers have explored an environmentally friendly synthesis of PCPy particles dispersed in water–ethanol medium using enzymatic catalysis. The polymerization of pyrrole-2-carboxylic acid is initiated by the oxidant hydrogen peroxide, resulting from the redox enzyme glucose oxidase (GOx)-catalyzed glucose oxidation reaction. .
• ZnO-Based Nanomaterials : ZnO nanoparticles (ZnO NPs) are widely used in biomedicine due to their biosafety and economy. Researchers have explored stimuli-responsive ZnO-based nanomaterials for biomedical applications. These include single-stimulus-responsive systems (e.g., light, ultrasound, pH) and multi-stimuli-responsive systems (combining different triggers). .

Chiral Derivatization Reagents

• (S)-Pyrrolidine-2-carboxylic Acid N-(N’-methylpyridine-2-yl)amide (PCP2-Me) : This positively charged derivatization reagent has been synthesized and evaluated for chiral carboxylic acids. .

Health and Safety Regulations

• EU Copyright Framework and Research : A study evaluates the effects of the EU copyright framework on research and identifies relevant provisions for research in EU data and digital legislation. .
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Food Additives and Contaminants

• JECFA Evaluation : The Joint FAO/WHO Expert Committee on Food Additives (JECFA) assesses the safety of food additives. .

Mechanism of Action

As a part of proteins, pyrrolidine-2-carboxylic acid can influence the structure and function of the protein it is incorporated into.

Safety and Hazards

Pyrrolidine-2-carboxylic acid is generally safe to handle, but like all chemicals, it should be handled with care. It can cause irritation if it comes into contact with the skin or eyes.

Future Directions

The study of pyrrolidine derivatives is an active field of research, particularly in the development of new pharmaceuticals. Future research may discover new syntheses, reactions, or applications for these compounds.